Cas no 375356-11-9 (4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid)

• Product Name: 4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid
• CAS No: 375356-11-9
• MF: C₂₉H₂₈N₄O₄
• MW: 496.557026863098
• CID: 5811200
• PubChem ID: 3841182
• Update Time: 2025-05-26

4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-(4-methoxyphenyl)-1,3-diphenyl-3,4-dihydro-1H,2H-[3,4-bipyrazol]-2-yl)-4-oxobutanoic acid
• [4,5'-Bi-1H-pyrazole]-1'-butanoic acid, 4',5'-dihydro-3'-(4-methoxyphenyl)-γ-oxo-1,3-diphenyl- (9CI)
• 4-(5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazol]-2-yl)-4-oxobutanoic acid
• 4-[3-(1,3-diphenylpyrazol-4-yl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• Oprea1_523250
• AKOS005466432
• F0467-0008
• 4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid
• 375356-11-9

• Inchi： 1S/C29H28N4O4/c1-37-25-14-12-21(13-15-25)26-18-29(23-19-30-31-20-23,22-8-4-2-5-9-22)33(27(34)16-17-28(35)36)32(26)24-10-6-3-7-11-24/h2-15,19-20,26H,16-18H2,1H3,(H,30,31)(H,35,36)
• InChI Key： ZPEJIBHTSGVAOJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(N1C(C2=CC=CC=C2)(C2=CNN=C2)CC(C2=CC=C(OC)C=C2)N1C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 494.19540532g/mol
• Monoisotopic Mass: 494.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 708.2±70.0 °C(Predicted)
• pka: 4.84±0.17(Predicted)

Additional information on 4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid

Introduction to 4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid (CAS No. 375356-11-9)

4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 375356-11-9, belongs to a class of molecules known for their intricate structural architecture and potential biological activities. The presence of multiple aromatic rings, heterocyclic systems, and functional groups makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of 4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid features a central bipyrazole core flanked by phenyl rings and connected to a butanoic acid moiety. This arrangement not only contributes to its unique physicochemical properties but also suggests potential interactions with biological targets. The bipyrazole scaffold is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies indicate that the bipyrazole moiety can engage with proteins in multiple ways, including hydrogen bonding and π-stacking interactions. These interactions are critical for the compound's ability to modulate enzyme activity and signal transduction pathways. For instance, bipyrazole derivatives have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

The 4-methoxyphenyl group in the molecule further enhances its pharmacological potential by providing a hydrophobic surface that can interact with lipid rafts or membrane-bound receptors. This feature is particularly relevant in the development of drugs targeting neurological disorders, where receptor modulation is key. Additionally, the butanoic acid moiety at the terminal end of the molecule introduces a polar region that can improve solubility and bioavailability, making it more suitable for therapeutic applications.

In the realm of drug discovery, the synthesis of such complex molecules often involves multi-step organic reactions requiring precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has made it possible to produce these compounds with higher yields and reduced environmental impact. Researchers are increasingly focusing on sustainable synthetic routes to ensure that the production of these valuable compounds does not compromise ecological standards.

The biological activity of 4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid has been explored in several preclinical studies. Initial findings suggest that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its ability to modulate kinase activity makes it a candidate for developing treatments against various cancers. These preliminary results have prompted further investigation into its potential as a lead compound for novel therapeutics.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates like this one. By rapidly testing thousands of compounds against various biological targets, researchers can quickly narrow down the most viable options for further development. The integration of HTS with machine learning algorithms has further enhanced this process by predicting the likelihood of success based on structural features alone.

The role of bipyrazole derivatives in medicinal chemistry continues to expand as new synthetic methodologies are developed. These derivatives offer a versatile platform for creating molecules with tailored biological activities. The ability to modify different parts of the molecule allows researchers to fine-tune its properties for specific applications. This flexibility is crucial in addressing the diverse needs of modern medicine.

As our understanding of disease mechanisms grows more sophisticated, so does our need for innovative therapeutic agents. Compounds like 4-[5-(4-methoxyphenyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]-4-oxobutanoic acid represent the cutting edge of drug discovery efforts. They embody the intersection of organic chemistry expertise and biological insight required to develop next-generation medicines.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As we continue to unravel the complexities of molecular interactions within biological systems, compounds like this one will play an increasingly important role in addressing unmet medical needs.